2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-2-(2,3-dichlorophenyl)imino-5-[(4-nitrophenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H9Cl2N3O3S/c17-11-2-1-3-12(14(11)18)19-16-20-15(22)13(25-16)8-9-4-6-10(7-5-9)21(23)24/h1-8H,(H,19,20,22)/b13-8-
• InChI Key: BXURRECLRWVEQO-JYRVWZFOSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)N=C2NC(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])S2
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)Cl)N=C2NC(=O)/C(=C/C3=CC=C(C=C3)[N+](=O)[O-])/S2
• Molecular Formula: C16H9Cl2N3O3S
• Molecular Weight: 394.2 g/mol

Description

2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one, also known as DNTT, is a synthetic compound with potential applications in scientific research. This compound belongs to the thiazole family of organic compounds and contains a nitrobenzylidene moiety, which makes it a useful tool for studying biological processes.

Mechanism of Action

2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one is believed to act as an allosteric inhibitor of protein kinases by binding to a site on the enzyme that is distinct from the active site. This binding causes a conformational change in the enzyme that reduces its activity. The exact mechanism of action of 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one is still under investigation, and further studies are needed to fully understand its effects on protein kinases.
Biochemical and Physiological Effects:
2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one has been shown to have both biochemical and physiological effects on cells. It can induce apoptosis, or programmed cell death, in cancer cells by inhibiting the activity of protein kinase C. It can also affect the expression of certain genes involved in cell cycle regulation and DNA repair. Additionally, 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one in lab experiments is its high potency and selectivity for certain enzymes. This allows for more precise and targeted studies of specific biological processes. However, one limitation is that 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one may have off-target effects on other enzymes or proteins, which can complicate data interpretation. Additionally, 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one may have limited solubility in certain solvents, which can affect its bioavailability and activity.

Future Directions

Future research on 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one could focus on its potential as a therapeutic agent for the treatment of cancer and other diseases. Studies could also investigate its effects on other signaling pathways and enzymes, as well as its interactions with other compounds. Additionally, new synthesis methods for 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one could be developed to improve its yield and purity. Overall, 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one has great potential as a tool for scientific research and drug discovery, and further studies are needed to fully understand its biological effects.

Synthesis Methods

The synthesis of 2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one involves the reaction of 2,3-dichloroaniline and 4-nitrobenzaldehyde in the presence of thioacetic acid. The reaction proceeds through a nucleophilic addition-elimination mechanism to form the thiazole ring. The resulting compound is then purified and characterized using various spectroscopic techniques.

Scientific Research Applications

2-[(2,3-dichlorophenyl)amino]-5-(4-nitrobenzylidene)-1,3-thiazol-4(5H)-one has been used in various scientific research applications, including the study of enzyme kinetics, protein-ligand interactions, and drug discovery. It has been shown to inhibit the activity of certain enzymes, such as protein kinase C and tyrosine kinase, which are involved in cell signaling pathways. This inhibition can lead to the development of new drugs for the treatment of cancer and other diseases.